Cas no 60126-86-5 (3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide)

• Product Name: 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide
• CAS No: 60126-86-5
• MF: C₁₇H₁₇IN₂S
• MW: 408.299754858017
• MDL: MFCD01232746
• CID: 823880
• PubChem ID: 11958703
• Update Time: 2025-07-16

3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-(2-(phenylamino)vinyl)benzo[d]thiazol-3-ium iodide
• 3-Ethyl-2-(2-(phenylamino)vinyl)-benzo[d]thiazol-3-ium iodide
• 3-Ethyl-2-[2-(phenylamino)ethenyl]benzothiazolium iodide
• 2-(2-ANILINOVINYL)-3-ETHYLBENZOTHIAZOLIUM IODIDE
• 3-Ethyl-2-(2-phenylamino-vinyl)-benzothiazol-3-ium
• AK119040
• C17H17N2S.I
• HMS2327A08
• LS40040
• AX8244456
• ST2405051
• V2381
• (E)-3-ethyl-2-(2-(phenylamino)vinyl)benzo[d]thiazol-3-ium iodide
• AKOS016000541
• CHEMBL1455567
• (E)-3-ethyl-2-(2-(phenylamino)vinyl)benzo[d]thiazol-3-iumiodide
• N-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline;iodide
• 60126-86-5
• CS-0161659
• 1165809-24-4
• DS-5559
• C75810
• 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide

• MDL： MFCD01232746
• Inchi： 1S/C17H16N2S.HI/c1-2-19-15-10-6-7-11-16(15)20-17(19)12-13-18-14-8-4-3-5-9-14;/h3-13H,2H2,1H3;1H
• InChI Key： LIBSJLLOCATOHR-UHFFFAOYSA-N
• SMILES： [I-].S1C2C=CC=CC=2[N+](=C1/C=C/NC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 408.01572g/mol
• Monoisotopic Mass: 408.01572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2

Experimental Properties

• Melting Point: 265-266 ºC

3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide

Research Briefing on 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide (CAS: 60126-86-5)

3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide (CAS: 60126-86-5) is a benzothiazole-based fluorescent dye that has garnered significant attention in recent years due to its unique photophysical properties and potential applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological applications.

Recent studies have highlighted the compound's strong fluorescence emission in the visible spectrum, making it a promising candidate for bioimaging and cellular labeling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a selective probe for detecting amyloid fibrils, which are implicated in neurodegenerative diseases such as Alzheimer's. The study reported a high binding affinity and specificity, suggesting its potential as a diagnostic tool.

In addition to its imaging applications, research has explored the compound's role in photodynamic therapy (PDT). A 2022 paper in Chemical Communications revealed that 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide exhibits significant singlet oxygen generation upon irradiation, a key mechanism in PDT for cancer treatment. The study also noted its low cytotoxicity in dark conditions, which is crucial for minimizing side effects in therapeutic applications.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of this compound. A 2023 report in Organic & Biomolecular Chemistry detailed a novel one-pot synthesis method that reduces reaction time and improves scalability. This development is particularly relevant for industrial-scale production, addressing previous challenges in consistency and cost-effectiveness.

Despite these promising findings, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which may restrict its use in certain biological systems. Recent work published in ACS Applied Bio Materials (2024) proposed the use of nanoparticle carriers to enhance solubility and targeted delivery, showing improved performance in in vitro models.

Looking ahead, researchers are investigating modifications to the core benzothiazole structure to further enhance its properties. Computational studies, such as those reported in Journal of Physical Chemistry A (2023), are aiding in the rational design of derivatives with tailored fluorescence and binding characteristics. These efforts underscore the compound's versatility and potential for broader applications in drug discovery and molecular diagnostics.

In conclusion, 3-Ethyl-2-(2-(phenylamino)vinyl)-benzodthiazol-3-ium iodide represents a multifaceted tool in chemical biology, with ongoing research expanding its utility in imaging, therapy, and diagnostics. Future studies will likely focus on overcoming current limitations and exploring novel derivatives to unlock its full potential in biomedical applications.